3-[2-(3-Ethylphenoxy)ethyl]piperidine hydrochloride

Specification

• CAS No.: 1220032-04-1
• Molecular Formula: C15H24ClNO
• Molecular Weight: 269.81 g/mol
• IUPAC Name: 3-[2-(3-ethylphenoxy)ethyl]piperidine;hydrochloride
• Standard InChI: InChI=1S/C15H23NO.ClH/c1-2-13-5-3-7-15(11-13)17-10-8-14-6-4-9-16-12-14;/h3,5,7,11,14,16H,2,4,6,8-10,12H2,1H3;1H
• Standard InChI Key: KXNXAVKMERDOGB-UHFFFAOYSA-N
• SMILES: CCC1=CC(=CC=C1)OCCC2CCCNC2.Cl
• Canonical SMILES: CCC1=CC(=CC=C1)OCCC2CCCNC2.Cl

Introduction

3-[2-(3-Ethylphenoxy)ethyl]piperidine hydrochloride is a chemical compound with significant applications in scientific research, particularly in drug development and organic synthesis. It features a piperidine ring connected to an ethoxy group, which is further substituted by a 3-ethylphenoxy moiety. This structure contributes to its unique chemical properties, allowing it to engage effectively with various biological targets.

Key Characteristics:

• Molecular Formula: C₁₅H₂₄ClNO

• Molecular Weight: Approximately 273.81 g/mol.

• CAS Number: 1220032-04-1.

Synthesis and Preparation

The synthesis of 3-[2-(3-Ethylphenoxy)ethyl]piperidine hydrochloride typically involves several steps, although detailed methods are not extensively documented in publicly available literature. It is commercially available from suppliers such as VWR and Matrix Scientific, indicating its relevance in research laboratories.

Chemical Reactions:

• Interactions with Biological Targets: It can bind to receptors or enzymes, influencing their activity.

• Potential for Organic Synthesis: Useful in the synthesis of pharmaceutical agents and chemical probes.

Scientific Applications

3-[2-(3-Ethylphenoxy)ethyl]piperidine hydrochloride is recognized for its potential as a versatile building block in the synthesis of various pharmaceutical agents and chemical probes. This contributes to advancements in chemical biology and medicinal chemistry.

Applications:

• Drug Development: Utilized in the development of new therapeutic agents due to its diverse biological activities.

• Organic Synthesis: Plays a role in synthesizing complex molecules for research purposes.

Data and Research Findings

While specific data tables are not readily available for this compound, research findings indicate that its physical and chemical properties make it suitable for various applications in organic synthesis and medicinal chemistry. It falls under the category of piperidine derivatives, known for their diverse biological activities.

Research Highlights:

• Biological Activity: The compound's ability to interact with biological targets makes it valuable for drug development.

• Versatility in Synthesis: It serves as a versatile building block in organic synthesis.

Availability and Suppliers

3-[2-(3-Ethylphenoxy)ethyl]piperidine hydrochloride is available from reputable suppliers such as VWR and Matrix Scientific. It is also listed by other chemical suppliers, indicating its widespread availability for research purposes.

Suppliers:

• VWR: Offers the compound through its catalog.

• Matrix Scientific: Supplies the compound for research use.